N-cyclohexyl-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide

• IUPAC Name: N-cyclohexyl-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-6,7,8,9-tetrahydro-5H-pyrimido[1,6-a]azepin-2-yl]acetamide
• InChI: InChI=1S/C21H29N5O4/c1-2-17-23-19(24-30-17)18-15-11-7-4-8-12-25(15)21(29)26(20(18)28)13-16(27)22-14-9-5-3-6-10-14/h14H,2-13H2,1H3,(H,22,27)
• InChI Key: OIERENQOTAQMNZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCCN3C(=O)N(C2=O)CC(=O)NC4CCCCC4
• Molecular Formula: C21H29N5O4
• Molecular Weight: 415.5 g/mol

Description

N-cyclohexyl-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide is a useful research compound. Its molecular formula is C21H29N5O4 and its molecular weight is 415.494. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Transformations and Synthesis

Research has focused on the chemical transformations of related compounds, showcasing their potential in synthesizing a variety of heterocyclic compounds. For instance, the oxidation, reduction, and reactions of certain N-oxides with other reagents have led to the synthesis of tetrahydrobenz-2-azepines, benz-2-azepine-1-one, and its derivatives, as well as isoxazolidino- and oxadiazolidino spirofused compounds (Varlamov, Grudinin, & Chernyshev, 2004). These chemical transformations underline the versatility of these compounds in creating pharmacologically relevant structures.

Antimicrobial and Hemolytic Agents

A series of N-substituted derivatives of acetamides has been synthesized, showcasing potential antimicrobial and hemolytic activities. These compounds were found to be active against selected microbial species, indicating their potential as antimicrobial agents (Rehman et al., 2016). This highlights the importance of such molecules in developing new antimicrobial therapies.

Antitumor Activity

Another study synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, demonstrating their antitumor activity. Some compounds exhibited promising inhibitory effects on different cell lines, underscoring their potential in cancer therapy (Albratty, El-Sharkawy, & Alam, 2017).

Anti-inflammatory and Analgesic Activity

The synthesis of dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones from specific isoxazoles demonstrated significant antimicrobial, anti-inflammatory, and analgesic activities. These findings suggest potential applications in developing new treatments for inflammation and pain (Rajanarendar et al., 2013).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives exhibited significant antioxidant activity, offering insights into the development of new antioxidant agents (Chkirate et al., 2019). This suggests the therapeutic potential of such compounds in combating oxidative stress-related diseases.